Cas no 2138293-35-1 (2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl-)

• Product Name: 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl-
• CAS No: 2138293-35-1
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 5288722
• Update Time: 2025-10-20

2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl-

• Inchi： 1S/C12H10BrNO2/c1-6-7(2)11(12(15)16)14-10-4-3-8(13)5-9(6)10/h3-5H,1-2H3,(H,15,16)
• InChI Key： XZRMJQGJPJAWRD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(C)=C(C)C=1C(O)=O

Additional information on 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl-

Introduction to 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- (CAS No. 2138293-35-1)

2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2138293-35-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic acid derivative exhibits a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both bromine and methyl substituents on the quinoline core imparts distinct electronic and steric properties, making it a valuable scaffold for synthesizing novel bioactive molecules.

The molecular structure of 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- consists of a quinoline ring system functionalized with a carboxylic acid group at the 2-position, a bromine atom at the 6-position, and two methyl groups at the 3- and 4-positions. This specific arrangement not only influences its chemical reactivity but also its biological interactions. The quinoline moiety is well-known for its role in various pharmacological applications, including antimalarial, antibacterial, and anticancer agents. The introduction of halogen atoms and alkyl groups further modulates its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for medicinal chemistry investigations.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. The compound 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- has been explored in several research studies for its ability to interact with biological targets such as enzymes and receptors. For instance, modifications at the 3- and 4-position of the quinoline ring have been shown to enhance binding affinity to certain protein targets, which is crucial for developing effective drugs. The bromine substituent at the 6-position can serve as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications.

One of the most compelling aspects of 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- is its versatility in synthetic chemistry. The carboxylic acid group can be easily transformed into various functional moieties such as esters, amides, or acyl chlorides, which are common intermediates in drug synthesis. Additionally, the bromine atom can undergo cross-coupling reactions with palladium catalysts to introduce aryl or vinyl groups, expanding the molecular diversity of derivatives derived from this compound. These synthetic attributes make it a valuable building block for constructing complex pharmacophores.

The pharmacological potential of 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- has been investigated in several preclinical studies. Researchers have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in cancer progression. For example, modifications at the 2-position of the quinoline ring have been found to enhance binding to kinases and other enzymes overexpressed in tumor cells. Furthermore, the presence of bromine and methyl groups has been shown to improve metabolic stability and oral bioavailability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- derivatives. Molecular modeling studies have revealed that subtle changes in the substituent positions can significantly alter binding affinities and selectivity profiles. These insights have guided researchers in designing more effective drug candidates with improved therapeutic outcomes. Additionally, virtual screening techniques have been employed to identify novel derivatives with enhanced potency and reduced side effects.

The synthesis of 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as bromoquinoline or dimethylated intermediates, researchers can construct the desired molecule through a series of reactions including esterification, bromination, and methylation. Each step is carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The synthetic pathways developed for this compound serve as templates for designing other complex quinoline derivatives.

The future prospects of 2-Quinolinecarboxylic acid, 6-bromo-3,4-dimethyl- are promising given its diverse chemical properties and biological relevance. Ongoing research aims to explore its potential in treating resistant infections and rare diseases where traditional therapies have limited efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel drugs based on this scaffold. As our understanding of disease mechanisms continues to evolve，so too will our ability to harness compounds like 2-Quinolinecarboxylic acid, 6-bromo, 3, 4-dimethyl, CAS No. 2138293–35–1, for therapeutic purposes.